Cas no 2680830-37-7 (tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate)

• Product Name: tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate
• CAS No: 2680830-37-7
• MF: C₁₅H₁₈F₂N₂O₃
• MW: 312.311830997467
• CID: 5635627
• PubChem ID: 165942219
• Update Time: 2025-09-24

tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28292441
• 2680830-37-7
• tert-butyl N-[1-cyano-2-(3,4-difluorophenoxy)-1-methylethyl]carbamate
• tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate

• Inchi： 1S/C15H18F2N2O3/c1-14(2,3)22-13(20)19-15(4,8-18)9-21-10-5-6-11(16)12(17)7-10/h5-7H,9H2,1-4H3,(H,19,20)
• InChI Key： WMANCDNCGOMESO-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)OCC(C#N)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 312.12854876g/mol
• Monoisotopic Mass: 312.12854876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 71.4Ų

Additional information on tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate

Comprehensive Overview of tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate (CAS No. 2680830-37-7)

The compound tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate (CAS No. 2680830-37-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a difluorophenoxy moiety, and a tert-butyl carbamate functional group, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this compound due to its role in developing novel enzyme inhibitors and receptor modulators, which are critical in addressing diseases like cancer and metabolic disorders.

In recent years, the demand for fluorinated compounds has surged, driven by their enhanced stability and bioavailability. The presence of 3,4-difluorophenoxy in tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate aligns with this trend, as fluorine atoms often improve a molecule's pharmacokinetic properties. This compound is also a subject of interest in green chemistry discussions, where researchers explore sustainable synthesis methods to reduce environmental impact. Keywords such as "fluorinated drug intermediates" and "sustainable synthesis of carbamates" are frequently searched in academic and industrial databases, reflecting the growing relevance of this compound.

The tert-butyl carbamate group in this molecule serves as a protective group in organic synthesis, enabling selective reactions without disrupting other functional groups. This feature is particularly valuable in peptide chemistry and prodrug design, where precise control over molecular modifications is essential. Additionally, the cyano group offers versatility, as it can be transformed into carboxylic acids, amines, or tetrazoles, further expanding the compound's utility. Searches for "carbamate protecting groups" and "cyano group transformations" highlight the compound's importance in synthetic chemistry.

From a commercial perspective, tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate is gaining attention as a high-value intermediate in the pharmaceutical industry. Its potential applications in kinase inhibitors and G-protein-coupled receptor (GPCR) targets make it a focal point for drug discovery programs. The compound's CAS No. 2680830-37-7 is often referenced in patent literature, underscoring its proprietary significance. Queries like "kinase inhibitor intermediates" and "GPCR modulator synthesis" are common among researchers seeking innovative building blocks for drug development.

In conclusion, tert-butyl N-1-cyano-2-(3,4-difluorophenoxy)-1-methylethylcarbamate represents a cutting-edge example of modern organic chemistry's capabilities. Its multifaceted applications, from drug discovery to agrochemical innovation, position it as a compound of enduring interest. As the scientific community continues to explore its potential, this molecule is likely to remain a topic of discussion in both academic and industrial circles, driven by searches for "advanced organic intermediates" and "fluorinated bioactive molecules."